Cas no 92547-48-3 (Thiourea, (3-butoxyphenyl)-)

• Product Name: Thiourea, (3-butoxyphenyl)-
• CAS No: 92547-48-3
• MF: C₁₁H₁₆N₂OS
• MW: 224.322541236877
• CID: 753145
• Update Time: 2023-08-03

Thiourea, (3-butoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Thiourea, (3-butoxyphenyl)-
• (3-butoxyphenyl)thiourea

• Inchi： 1S/C11H16N2OS/c1-2-3-7-14-10-6-4-5-9(8-10)13-11(12)15/h4-6,8H,2-3,7H2,1H3,(H3,12,13,15)
• InChI Key： FCIADWVEZKCJCT-UHFFFAOYSA-N
• SMILES： S=C(N)NC1=CC=CC(=C1)OCCCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 199
• XLogP3: 2.6
• Topological Polar Surface Area: 79.4